3-(4-nitrophenoxy)-2-(S-glutathionyl)-1-propanol
3-(4-nitrophenoxy)-2-(S-glutathionyl)-1-propanol
Brand Name:
Vulcanchem
CAS No.:
134564-85-5
VCID:
VC0238530
InChI:
InChI=1S/C19H26N4O11S/c20-7-15(26)21-13(16(27)28)5-6-14(25)22-19(10-35,17(29)30)18(31,8-24)9-34-12-3-1-11(2-4-12)23(32)33/h1-4,13,24,31,35H,5-10,20H2,(H,21,26)(H,22,25)(H,27,28)(H,29,30)/t13-,18?,19-/m0/s1
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OCC(CO)(C(CS)(C(=O)O)NC(=O)CCC(C(=O)O)NC(=O)CN)O
Molecular Formula:
C19H26N4O11S
Molecular Weight:
518.5 g/mol
3-(4-nitrophenoxy)-2-(S-glutathionyl)-1-propanol
CAS No.: 134564-85-5
Main Products
VCID: VC0238530
Molecular Formula: C19H26N4O11S
Molecular Weight: 518.5 g/mol
CAS No. | 134564-85-5 |
---|---|
Product Name | 3-(4-nitrophenoxy)-2-(S-glutathionyl)-1-propanol |
Molecular Formula | C19H26N4O11S |
Molecular Weight | 518.5 g/mol |
IUPAC Name | (2R)-2-[[(4S)-4-[(2-aminoacetyl)amino]-4-carboxybutanoyl]amino]-3-hydroxy-3-(hydroxymethyl)-4-(4-nitrophenoxy)-2-(sulfanylmethyl)butanoic acid |
Standard InChI | InChI=1S/C19H26N4O11S/c20-7-15(26)21-13(16(27)28)5-6-14(25)22-19(10-35,17(29)30)18(31,8-24)9-34-12-3-1-11(2-4-12)23(32)33/h1-4,13,24,31,35H,5-10,20H2,(H,21,26)(H,22,25)(H,27,28)(H,29,30)/t13-,18?,19-/m0/s1 |
Standard InChIKey | VEVMUSLHHIEHRV-IMWIMMFESA-N |
Isomeric SMILES | C1=CC(=CC=C1[N+](=O)[O-])OCC(CO)([C@](CS)(C(=O)O)NC(=O)CC[C@@H](C(=O)O)NC(=O)CN)O |
SMILES | C1=CC(=CC=C1[N+](=O)[O-])OCC(CO)(C(CS)(C(=O)O)NC(=O)CCC(C(=O)O)NC(=O)CN)O |
Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OCC(CO)(C(CS)(C(=O)O)NC(=O)CCC(C(=O)O)NC(=O)CN)O |
Synonyms | 3-(4-nitrophenoxy)-2-(S-glutathionyl)-1-propanol 3-NPGP |
PubChem Compound | 131807 |
Last Modified | Nov 11 2021 |
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